Cas no 868375-11-5 (N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide
• CAS No: 868375-11-5
• MF: C₁₉H₁₂F₂N₂O₃S
• MW: 386.371990203857
• CID: 6072221
• PubChem ID: 2151086
• Update Time: 2025-07-31

N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide
• 4H-1-Benzopyran-2-carboxamide, N-(3-ethyl-4,6-difluoro-2(3H)-benzothiazolylidene)-4-oxo-
• 868375-11-5
• (Z)-N-(3-ethyl-4,6-difluorobenzo[d]thiazol-2(3H)-ylidene)-4-oxo-4H-chromene-2-carboxamide
• AKOS024611161
• N-[(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-oxo-4H-chromene-2-carboxamide
• N-(3-ethyl-4,6-difluoro-1,3-benzothiazol-2-ylidene)-4-oxochromene-2-carboxamide
• ZINC03852481
• F1814-1654

• Inchi： 1S/C19H12F2N2O3S/c1-2-23-17-12(21)7-10(20)8-16(17)27-19(23)22-18(25)15-9-13(24)11-5-3-4-6-14(11)26-15/h3-9H,2H2,1H3
• InChI Key： BJZGMHLTOKTQHN-UHFFFAOYSA-N
• SMILES： C1(C(N=C2N(CC)C3=C(F)C=C(F)C=C3S2)=O)OC2=CC=CC=C2C(=O)C=1

Computed Properties

• Exact Mass: 386.05366975g/mol
• Monoisotopic Mass: 386.05366975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 507.5±60.0 °C(Predicted)
• pka: -2.32±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide

Comprehensive Analysis of N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide (CAS No. 868375-11-5)

The compound N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide, identified by its CAS No. 868375-11-5, represents a sophisticated molecular structure with significant potential in various scientific and industrial applications. This benzothiazole-derived compound combines a chromene core with a carboxamide functional group, making it a subject of interest in fields such as medicinal chemistry, materials science, and organic synthesis. Its unique structural features, including the difluoro and ethyl substituents, contribute to its distinct physicochemical properties and reactivity.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced stability, bioavailability, and metabolic resistance. The presence of difluoro groups in CAS No. 868375-11-5 aligns with this trend, as fluorination often improves a molecule's performance in pharmaceutical and agrochemical applications. Researchers are particularly intrigued by its potential as a bioactive scaffold, with studies exploring its interactions with biological targets such as enzymes and receptors. This has led to increased searches for "fluorinated benzothiazoles" and "chromene derivatives in drug discovery," reflecting the growing interest in this chemical space.

The synthesis of N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Key intermediates such as 2-aminobenzothiazoles and 4-oxo-4H-chromene-2-carboxylic acids are often employed, highlighting the compound's reliance on robust synthetic methodologies. Industrial and academic laboratories frequently search for "efficient synthesis of benzothiazole derivatives" and "chromene-carboxamide coupling," underscoring the need for optimized protocols to produce this compound at scale.

From a materials science perspective, CAS No. 868375-11-5 exhibits promising optical and electronic properties. The chromene moiety is known for its photochromic behavior, which could be leveraged in smart materials, sensors, and optoelectronic devices. Searches for "benzothiazole-based fluorescent probes" and "chromene applications in OLEDs" have risen, indicating a crossover interest between chemistry and advanced materials engineering. The compound's conjugated system and electron-withdrawing groups further enhance its suitability for these applications.

Environmental and regulatory considerations are also critical when discussing 868375-11-5. While not classified as hazardous, its fluorinated nature warrants scrutiny under evolving regulations like the EU's REACH and PFAS restrictions. Users often inquire about "sustainable fluorination methods" and "green chemistry alternatives for benzothiazoles," reflecting the industry's shift toward eco-friendly practices. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound and ensuring its purity for research or commercial use.

In conclusion, N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide (CAS No. 868375-11-5) is a versatile compound with broad applicability. Its structural complexity and functional diversity make it a valuable candidate for further exploration in pharmaceuticals, materials, and beyond. As research progresses, queries like "benzothiazole-chromene hybrid applications" and "CAS 868375-11-5 suppliers" will likely dominate search trends, driving innovation and collaboration across disciplines.